Cas no 1391450-63-7 ((r)-1-(5-Bromo-pyridin-2-yl)-ethylamine dihydrochloride)

• Product Name: (r)-1-(5-Bromo-pyridin-2-yl)-ethylamine dihydrochloride
• CAS No: 1391450-63-7
• MF: C₇H₁₁BrCl₂N₂
• MW: 273.985638856888
• MDL: MFCD18711631
• CID: 3043074
• PubChem ID: 91844881
• Update Time: 2024-11-02

(r)-1-(5-Bromo-pyridin-2-yl)-ethylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(5-Bromopyridin-2-yl)ethanamine dihydrochloride
• (r)-1-(5-bromo-pyridin-2-yl)-ethylamine dihydrochloride
• SOOAYJPBXRUXBZ-ZJIMSODOSA-N
• (1R)-1-(5-bromopyridin-2-yl)ethan-1-amine dihydrochloride
• (1S)-1-(5-bromopyridin-2-yl)ethanamine;dihydrochloride
• CS-0143801
• (S)-1-(5-Bromo-pyridin-2-yl)-ethylamine dihydrochloride
• (1S)-1-(5-bromopyridin-2-yl)ethan-1-amine dihydrochloride
• (S)-1-(5-Bromopyridin-2-yl)ethanaminedihydrochloride
• MFCD18711631
• GS-7110
• (S)-1-(5-Bromopyridin-2-yl)ethan-1-amine dihydrochloride
• (1S)-1-(5-BROMOPYRIDIN-2-YL)ETHANAMINE DIHYDROCHLORIDE
• 1391450-63-7
• AKOS025404611
• 2-Pyridinemethanamine, 5-bromo-alpha-methyl-, hydrochloride (1:2), (alphaS)-
• (r)-1-(5-Bromo-pyridin-2-yl)-ethylamine dihydrochloride

• MDL： MFCD18711631
• Inchi： 1S/C7H9BrN2.2ClH/c1-5(9)7-3-2-6(8)4-10-7;;/h2-5H,9H2,1H3;2*1H/t5-;;/m1../s1
• InChI Key： SOOAYJPBXRUXBZ-ZJIMSODOSA-N
• SMILES： BrC1=CN=C(C=C1)[C@@H](C)N.Cl.Cl

Computed Properties

• Exact Mass: 271.94827g/mol
• Monoisotopic Mass: 271.94827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9